Cas no 857203-29-3 (7-bromo-6-methylpyrido[2,3-b]pyrazine)

7-bromo-6-methylpyrido[2,3-b]pyrazine structure
857203-29-3 structure
Product Name:7-bromo-6-methylpyrido[2,3-b]pyrazine
CAS No:857203-29-3
MF:C8H6BrN3
MW:224.057340145111
MDL:MFCD09881187
CID:2808259
PubChem ID:33726427
Update Time:2025-04-21

7-bromo-6-methylpyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-6-methylpyrido[2,3-b]pyrazine
    • W10492
    • AKOS023553580
    • AS-54846
    • CHEMBL4927373
    • CS-0210478
    • EN300-262405
    • HJB20329
    • Z1269172704
    • MFCD09881187
    • 857203-29-3
    • DTXSID40652840
    • MDL： MFCD09881187
    • Inchi： 1S/C8H6BrN3/c1-5-6(9)4-7-8(12-5)11-3-2-10-7/h2-4H,1H3
    • InChI Key： YVYIJVDABCQHQA-UHFFFAOYSA-N
    • SMILES： BrC1=CC2C(=NC=CN=2)N=C1C

Computed Properties

  • Exact Mass: 222.97500
  • Monoisotopic Mass: 222.97451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67000
  • LogP: 2.09570

7-bromo-6-methylpyrido[2,3-b]pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-bromo-6-methylpyrido[2,3-b]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B697630-100mg
7-Bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3
100mg
 $ 64.00 2023-04-18
TRC
B697630-250mg
7-Bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3
250mg
 $ 75.00 2023-04-18
TRC
B697630-500mg
7-Bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3
500mg
 $ 110.00 2023-04-18
TRC
B697630-1g
7-Bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3
1g
 $ 150.00 2023-04-18
Enamine
EN300-262405-0.05g
7-bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3 95.0%
0.05g
 $25.0 2025-02-20
Enamine
EN300-262405-0.1g
7-bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3 95.0%
0.1g
 $38.0 2025-02-20
Enamine
EN300-262405-0.25g
7-bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3 95.0%
0.25g
 $55.0 2025-02-20
Enamine
EN300-262405-0.5g
7-bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3 95.0%
0.5g
 $86.0 2025-02-20
Enamine
EN300-262405-1.0g
7-bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3 95.0%
1.0g
 $110.0 2025-02-20
Enamine
EN300-262405-2.5g
7-bromo-6-methylpyrido[2,3-b]pyrazine
 857203-29-3 95.0%
2.5g
 $193.0 2025-02-20

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